Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate
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Overview
Description
Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate is a chemical compound that has been the subject of various studies due to its interesting chemical properties and potential applications. The compound is related to the 2H-pyran-2-one family, which is known for its diverse reactivity and usefulness in organic synthesis.
Synthesis Analysis
The synthesis of related 2H-pyran-2-one compounds has been explored through the reaction of 4-ethoxymethylene-5(4H)-oxazolone with ethyl 3-oxo-4-(triphenylphosphoranylidene)butyrate, leading to compounds like ethyl 3-benzoylamino-2-oxo-6-triphenylphosphoranylidenemethyl-2H-pyran-5-carboxylate . Additionally, the Diels–Alder reaction has been employed to synthesize trifluoromethyl-containing aromatic compounds using ethyl 3-benzamido-2-oxo-6-(trifluoromethyl)-2H-pyran-5-carboxylate, demonstrating the versatility of this compound class in constructing complex aromatic structures .
Molecular Structure Analysis
The molecular structure of related compounds has been extensively studied using various spectroscopic methods and X-ray crystallography. For instance, the molecular structure of a pyrazole derivative was determined by single-crystal X-ray diffraction, and its geometry was further analyzed using density functional theory (DFT) calculations . These studies provide insights into the conformational flexibility and electronic properties of such compounds.
Chemical Reactions Analysis
The reactivity of ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate derivatives has been explored in various chemical reactions. The Diels–Alder reaction, in particular, has been used to create trifluoromethyl-containing derivatives of 3-aminobenzoic acid, showcasing the compound's utility in synthesizing biologically relevant structures . Other reactions, such as cyclocondensation, have been employed to selectively synthesize partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones .
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been characterized through spectroscopic methods, crystallography, and computational studies. These analyses reveal important aspects such as hydrogen bonding, (\pi)-(\pi) stacking interactions, and molecular electrostatic potential, which are crucial for understanding the stability and reactivity of these molecules . Additionally, the fluorescence and thermal properties of these compounds have been investigated, indicating potential applications in materials science .
Scientific Research Applications
Interaction with Biological Macromolecules
Research on the interaction of potential carcinogens with biological macromolecules highlights the significance of studying chemical compounds like Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate. For instance, the photo-oxidation and crosslinking of photo-sensitive elastomers, facilitated by various chromophoric groups, could be relevant to understanding the compound's interaction with light and potential biological applications (Bousquet & Fouassier, 1987).
Anti-carcinogenic Potential
Studies on the anti-carcinogenic effects of certain compounds, such as cinnamic acid derivatives, underscore the importance of evaluating Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate for similar properties. Cinnamic acid derivatives have been identified for their anticancer potentials, which remained underutilized for decades despite a rich medicinal tradition (De, Baltas, & Bedos-Belval, 2011).
Antioxidant Activities
The antioxidant properties of chromones, compounds closely related to the chemical class of Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate, highlight the potential of such molecules in neutralizing active oxygen and inhibiting free radical processes that lead to cell impairment and diseases (Yadav, Parshad, Manchanda, & Sharma, 2014).
Chemical Recycling
The chemical recycling of polymers, such as poly(ethylene terephthalate), suggests a potential application for Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate in material science, especially in the development of sustainable materials and processes (Karayannidis & Achilias, 2007).
Safety and Hazards
properties
IUPAC Name |
ethyl 5-benzamido-6-oxo-2-phenylpyran-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO5/c1-2-26-20(24)16-13-17(22-19(23)15-11-7-4-8-12-15)21(25)27-18(16)14-9-5-3-6-10-14/h3-13H,2H2,1H3,(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWSNPYGLRSSRSX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90377051 |
Source
|
Record name | Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90377051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
363.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate | |
CAS RN |
127143-18-4 |
Source
|
Record name | Ethyl 3-benzamido-2-oxo-6-phenyl-2H-pyran-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90377051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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